Cas no 36025-15-7 (1-Propanone, 2-bromo-1-(4-methoxyphenyl)-2-methyl-)

1-Propanone, 2-bromo-1-(4-methoxyphenyl)-2-methyl- structure
36025-15-7 structure
Product Name:1-Propanone, 2-bromo-1-(4-methoxyphenyl)-2-methyl-
CAS No:36025-15-7
MF:C11H13BrO2
MW:257.123722791672
CID:1473003
PubChem ID:13213755
Update Time:2025-04-20

1-Propanone, 2-bromo-1-(4-methoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 2-bromo-1-(4-methoxyphenyl)-2-methyl-
    • 2-bromo-1-(4-methoxyphenyl)-2-methylpropan-1-one
    • SCHEMBL10458127
    • DTXSID40528556
    • 36025-15-7
    • 2-bromo-1-(4-methoxyphenyl)-2-methyl-1-propanone
    • Inchi: 1S/C11H13BrO2/c1-11(2,12)10(13)8-4-6-9(14-3)7-5-8/h4-7H,1-3H3
    • InChI Key: IBDOQAFTWXCBGM-UHFFFAOYSA-N
    • SMILES: BrC(C)(C)C(C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 256.00989
  • Monoisotopic Mass: 256.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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